Cas no 21087-64-9 (Metribuzine)

• Product Name: Metribuzine
• CAS No: 21087-64-9
• MF: C₈H₁₄N₄OS
• MW: 214.287959575653
• MDL: MFCD00055525
• CID: 51717
• PubChem ID: 329755311
• Update Time: 2026-05-14

Metribuzine Chemical and Physical Properties

Names and Identifiers

• Metribuzin
• 4-Amino-6-(1,1-dimethylethyl)-3-methylthio-1,2,4-triazine-5-tetrahydrogenketone
• Sencor
• Lexone
• 4-Amino-6-Tert-Butyl-3-(Methylthio)-1,2,4-Triazin-5-One
• Sencoral(Bayer)
• Lexone(du pont)
• 4-amino-6-tert-butyl-3-methylthio-1,2,4-triazine-5-(4H)-one
• 4-Amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5(4H)-one
• 1,2,4-triazin-5(4H)-one
• PRETILACHLOR
• 2-Chloro-N-(2,6-diethylphenyl)-N-(2-propoxyethyl)acetamide
• 4-Amino-6-(1,1-dimethylethyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one
• 4-amino-6-tert-butyl-3-methylsulfanyl-1,2,4-triazin-5-one
• 4-Amino-6-tert-butyl-3-methylsulfanyl-4H-[1,2,4]triazin-5-one
• Metribuzin solution
• Metribuzi
• 1,2,4-triazinone
• 4-amino-6-tert-butyl-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one
• 4-amino-6-tert-butyl-3-methylthio-1,2,4-triazin-5(4H)-one
• 4-amino-6-tert-butyl-3-methylthio-1,2,4-triazin-5-one
• 4-amino-6-tert-butyl-4,5-dihydro-3-methylthio-1,2,4-triazin-5-one
• METR
• Metribuzin Standard
• Metribuzine
• Sencor DF
• Senkor
• Zenkor
• Bay 94337
• Bayer 6159H
• Lexone 75DF
• Preview
• Salute
• Senc
• Sencor 75DF
• Sencoral
• Lexone 4L
• Sencor 4L
• 4-amino-6-tert-butyl-3-(methylsulfanyl)-4,5-dihydro-1,2,4-triazin-5-one

• MDL： MFCD00055525
• Inchi： 1S/C8H14N4OS/c1-8(2,3)5-6(13)12(9)7(14-4)11-10-5/h9H2,1-4H3
• InChI Key： FOXFZRUHNHCZPX-UHFFFAOYSA-N
• SMILES： O=C1N(C(SC)=NN=C1C(C)(C)C)N
• BRN： 746650

Computed Properties

• Exact Mass: 214.08900
• Monoisotopic Mass: 214.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 96.4A^2

Experimental Properties

• Color/Form: White crystalline solid. 2. density (g/ml, 25/4 ℃)
• Density: 1.28
• Melting Point: 125 ºC
• Boiling Point: 312.4 °C at 760 mmHg
• Flash Point: 2 °C
• Refractive Index: 1.618
• Water Partition Coefficient: Slightly soluble
• PSA: 99.10000
• LogP: 0.95270

Metribuzine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S2; S60; S61; S36; S26; S16
• RTECS：XZ2990000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 2200 mg/kg; LC50 in rainbow trout: >10 ppm (Loeser, Kimmerle)
• Storage Condition：2-8°C
• HazardClass：9
• PackingGroup：Ⅲ
• Safety Term：S2;S60;S61
• Risk Phrases：R22; R50/53

Additional information on Metribuzine

Metribuzine: A Comprehensive Overview

Metribuzine, also known by its CAS number 21087-64-9, is a compound that has garnered significant attention in various scientific and industrial fields. This chemical entity, with its unique properties, has found applications in agriculture, pharmaceuticals, and environmental science. Recent advancements in research have further highlighted its potential in addressing contemporary challenges, making it a subject of interest for both academia and industry.

The chemical structure of Metribuzine is characterized by its molecular formula and functional groups, which contribute to its versatile reactivity. Researchers have recently explored its ability to act as a catalyst in organic synthesis, demonstrating improved efficiency in reaction pathways. This discovery has opened new avenues for its use in the development of novel chemical processes, particularly in the synthesis of bioactive compounds.

In the agricultural sector, Metribuzine has been studied for its role as a plant growth regulator. Recent studies have shown that it can enhance crop yield by modulating hormonal balances in plants. This application is particularly relevant given the increasing demand for sustainable agricultural practices to meet global food security needs. The compound's ability to promote root development and improve stress tolerance in plants has been extensively documented in peer-reviewed journals.

The pharmaceutical industry has also benefited from the unique properties of Metribuzine. Recent research indicates that it may serve as a lead compound in the development of new drugs targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to inhibit specific enzymes involved in disease progression has been validated through preclinical trials, offering promising leads for future therapeutic interventions.

In environmental science, Metribuzine has been investigated for its role in pollution control. Studies have demonstrated its effectiveness as an adsorbent for heavy metals and organic pollutants in water treatment systems. This application aligns with global efforts to develop eco-friendly solutions for environmental remediation, making it a valuable tool in sustainable chemistry.

The versatility of Metribuzine is further underscored by its potential in materials science. Recent breakthroughs have shown that it can be used as a precursor for the synthesis of advanced materials such as graphene oxide derivatives. These materials exhibit exceptional mechanical and electrical properties, making them suitable for applications in electronics and energy storage systems.

In conclusion, Metribuzine, with its CAS number 21087-64-9, stands out as a multifaceted compound with diverse applications across various disciplines. Its recent contributions to agriculture, pharmaceuticals, environmental science, and materials science highlight its significance as a valuable chemical entity. As research continues to uncover new potentials of this compound, it is poised to play an increasingly important role in addressing global challenges and driving innovation across industries.